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Compound of Interest

Compound Name: SC428

Cat. No.: B15543564 Get Quote

Essential Safety and Handling Guide for SC428
For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive

Resource for the Safe Handling and Disposal of the Androgen Receptor Inhibitor SC428.

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of SC428 (CAS No. 1898232-70-6). All procedural guidance is based on available

safety data sheets and general best practices for laboratory chemical safety.

Personal Protective Equipment (PPE)
According to the available Safety Data Sheet (SDS) from ProbeChem, SC428 is not classified

as a hazardous substance or mixture.[1] However, adherence to standard laboratory safety

protocols is essential to minimize any potential risk. The following personal protective

equipment is recommended:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

material. Inspect gloves for

integrity before use.

Eye Protection
Safety glasses with side

shields

Should be worn at all times

when handling the compound.

Skin and Body Protection Laboratory coat
To protect from potential

splashes and contamination.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

respirator may be appropriate.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

SC428 and ensuring a safe laboratory environment.

Handling Protocol:
Engineering Controls: Work in a well-ventilated laboratory, preferably within a chemical fume

hood, especially when handling the powdered form or preparing solutions.[1]

Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.[1]

Aerosol and Dust Prevention: Avoid the creation of dust or aerosols during handling.[1]

Hygiene: Wash hands thoroughly after handling the compound.

Storage Protocol:
Short-term (less than 2 weeks): Can be shipped and stored at room temperature.[1]

Long-term: Store in a tightly sealed container in a cool, well-ventilated area away from direct

sunlight and sources of ignition.[1]
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Disposal Plan
Dispose of SC428 and any contaminated materials in accordance with local, state, and federal

regulations.

Waste Segregation: Collect all waste materials contaminated with SC428, including unused

compound, solutions, and disposable labware (e.g., pipette tips, tubes), in a designated and

clearly labeled hazardous waste container.

Containerization: Use a leak-proof and sealable container for liquid waste. Solid waste

should be placed in a securely sealed bag or container.

Disposal Route: Dispose of the hazardous waste through your institution's environmental

health and safety (EHS) office. Do not dispose of SC428 down the drain or in the regular

trash.

Signaling Pathway and Experimental Workflow
SC428 is a novel small molecule inhibitor that targets the N-terminal domain (NTD) of the

androgen receptor (AR). This mechanism allows it to inhibit both full-length AR and its splice

variants, which are implicated in castration-resistant prostate cancer.[2][3][4]
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SC428 Mechanism of Action
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Caption: Mechanism of SC428 action on the Androgen Receptor signaling pathway.
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SC428 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of SC428 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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